Lipophilicity: logP vs. 2-Chloro-3-(chloromethyl)quinoline
The target compound exhibits a higher logP value compared to the simpler analog 2-chloro-3-(chloromethyl)quinoline. This difference is driven by the additional ethyl and methyl substituents on the quinoline core [1][2].
| Evidence Dimension | Octanol-water partition coefficient (logP) |
|---|---|
| Target Compound Data | XLogP3-AA = 4.4 |
| Comparator Or Baseline | 2-Chloro-3-(chloromethyl)quinoline, LogP = 3.5 (various sources range 2.98–3.63) |
| Quantified Difference | ΔlogP ≈ +0.9 to +1.4 |
| Conditions | Computed property (PubChem XLogP3) and ChemBase listed data |
Why This Matters
Higher logP suggests superior membrane permeability potential, a critical factor for cell-based assays or intracellular target engagement, making it a more suitable scaffold for CNS or intracellular drug discovery programs.
- [1] PubChem. Compound Summary: 3-Chloro-2-(chloromethyl)-4-ethyl-5-methylquinoline. CID 75481788. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/75481788 View Source
- [2] ChemBase. Physical Properties for 2-chloro-3-(chloromethyl)quinoline. Available at: https://www.chembase.cn View Source
